Carboxyterbinafine Oxalate
Description
Carboxyterbinafine Oxalate is a chemical compound primarily documented in analytical and clinical chemistry contexts. It is listed as a calibration standard material in laboratory settings, emphasizing its role in ensuring precision for assays and instrumentation . Oxalate salts are commonly used to enhance stability and solubility in pharmaceutical formulations, which may imply similar functional applications for this compound .
Properties
Molecular Formula |
C21H23NO2.C2H2O4 |
|---|---|
Molecular Weight |
411.45 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Carboxyterbinafine Oxalate belongs to a broader class of oxalate-containing compounds, which include both organic and inorganic derivatives. Below is a comparative analysis based on available
Table 1: Comparison of this compound with Structurally or Functionally Related Compounds
Key Findings :
Functional Roles :
- This compound is specialized for analytical calibration, unlike Zinc or Cobalt oxalates, which are used in industrial processes .
- Both this compound and Carbamazepine-10,11-epoxide serve as reference standards but in distinct domains (antifungal vs. antiepileptic drug monitoring) .
Stability and Handling :
- Zinc and Cobalt oxalates exhibit temperature-dependent decomposition, whereas this compound’s stability is inferred from its use in controlled laboratory environments .
- Oxalate salts generally require stringent storage conditions (e.g., desiccated environments) to prevent hydration or degradation, a commonality across all compared compounds .
Analytical Challenges: Inter-laboratory variability in oxalate quantification (e.g., %CV discrepancies in spiked vs. endogenous oxalate measurements) highlights the importance of standardized protocols for compounds like this compound . Metal oxalates (e.g., Zinc, Cobalt) face challenges in spectroscopic analysis due to matrix effects, whereas organic oxalates may require chromatographic separation to avoid interference .
Q & A
Q. How to structure a manuscript on this compound to meet journal requirements?
- Methodological Answer :
- Follow IMRAD (Introduction, Methods, Results, Discussion) format.
- Experimental Section : Include synthetic procedures, characterization data, and statistical tests.
- Supporting Information : Provide spectra, crystallographic data, and raw computational outputs.
- Adhere to guidelines from journals like Beilstein Journal of Organic Chemistry for clarity and reproducibility .
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